Cas no 62376-85-6 (4(3H)-Quinazolinone, 5-fluoro-2-methyl-3-(1-naphthalenyl)-)

• Product name: 4(3H)-Quinazolinone, 5-fluoro-2-methyl-3-(1-naphthalenyl)-
• CAS No: 62376-85-6
• MF: C₁₉H₁₃N₂OF
• Molecular Weight: 304.31772
• CID: 447289
• PubChem ID: 71387105

4(3H)-Quinazolinone, 5-fluoro-2-methyl-3-(1-naphthalenyl)- Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 5-fluoro-2-methyl-3-(1-naphthalenyl)-
• 5-fluoro-2-methyl-3-naphthalen-1-ylquinazolin-4-one
• DTXSID50809242
• 62376-85-6
• 5-fluoro-2-methyl-3-(naphthalen-1-yl)-3,4-dihydroquinazolin-4-one
• 5-Fluoro-2-methyl-3-(naphthalen-1-yl)quinazolin-4(3H)-one

• Inchi： InChI=1S/C19H13FN2O/c1-12-21-16-10-5-9-15(20)18(16)19(23)22(12)17-11-4-7-13-6-2-3-8-14(13)17/h2-11H,1H3
• InChIKey： JSLOHWRXBFEDFT-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(C(=CC=C2)F)C(=O)N1C3=CC=CC4=CC=CC=C43

Computed Properties

• 精确分子量: 304.10129
• 同位素质量: 304.10119120g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 3
• 重原子数量: 23
• 可旋转化学键数量: 1
• 复杂度: 506
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 32.7Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 32.67